N'-[1-(4-ethoxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-1-(4-ethoxyphenyl)ethylideneamino]-5-methyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C15H18N4O2/c1-4-21-13-7-5-12(6-8-13)11(3)17-19-15(20)14-9-10(2)16-18-14/h5-9H,4H2,1-3H3,(H,16,18)(H,19,20)/b17-11+
• InChI Key: RTPCZMAZNDXLML-GZTJUZNOSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=NNC(=O)C2=NNC(=C2)C)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C(=N/NC(=O)C2=NNC(=C2)C)/C
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

N'-[1-(4-ethoxyphenyl)ethylidene]-3-methyl-1H-pyrazole-5-carbohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as EMPC and is known for its unique properties that make it an excellent candidate for various research studies.

Mechanism of Action

The mechanism of action of EMPC is not fully understood, but it is believed to work through various pathways, including the inhibition of enzymes, modulation of gene expression, and regulation of signaling pathways. EMPC has been shown to interact with various targets in the body, including proteins, enzymes, and receptors.
Biochemical and Physiological Effects:
EMPC has been shown to have various biochemical and physiological effects on the body. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and regulate blood glucose levels. EMPC has also been shown to have antioxidant properties, which can help protect the body against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EMPC in lab experiments is its unique properties, which make it an excellent candidate for various research studies. However, one of the limitations of using EMPC is its high cost, which can make it challenging to use in large-scale experiments.

Future Directions

There are several future directions for the research of EMPC. One potential area of research is the development of new drugs based on the structure of EMPC. Another area of research is the study of EMPC's potential applications in the field of material science, where it can be used to develop new materials with unique properties. Additionally, further research is needed to fully understand the mechanism of action of EMPC and its potential applications in various fields.

Synthesis Methods

The synthesis of EMPC is carried out through a multi-step process that involves the use of various chemicals and reagents. The first step involves the condensation of 4-ethoxybenzaldehyde and 3-methyl-1H-pyrazol-5-amine in the presence of acetic acid to form the Schiff base. This is followed by the addition of hydrazine hydrate to the Schiff base, which results in the formation of EMPC.

Scientific Research Applications

EMPC has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, EMPC has shown promising results in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In agriculture, EMPC has been used as a plant growth regulator, and in material science, it has been used in the development of new materials with unique properties.